1-(1,3-benzodioxol-5-ylmethyl)-4-(4-ethoxybenzoyl)piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C21H24N2O4/c1-2-25-18-6-4-17(5-7-18)21(24)23-11-9-22(10-12-23)14-16-3-8-19-20(13-16)27-15-26-19/h3-8,13H,2,9-12,14-15H2,1H3
• InChI Key: OQOILMZCSNJNIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-ethoxybenzoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine class of drugs. It is a psychoactive substance that has been used recreationally, but it also has potential applications in scientific research. In

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-ethoxybenzoyl)piperazine acts as a partial agonist at serotonin receptors, specifically the 5-HT1B and 5-HT2C receptors. It also inhibits the reuptake of serotonin, leading to increased levels of serotonin in the brain. The exact mechanism of action of this compound is not fully understood, but it is believed to modulate the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It can also cause changes in mood, anxiety, and cognitive function. This compound has been shown to have both stimulant and sedative effects, depending on the dose and individual response.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-ethoxybenzoyl)piperazine has several advantages for use in lab experiments. It is a well-characterized compound that is easy to synthesize and purify. It has been extensively studied and its effects on the brain and behavior are well understood. However, this compound also has limitations. It has a narrow therapeutic window, meaning that the difference between an effective dose and a toxic dose is small. It can also be difficult to control for individual differences in response to this compound, which can affect the reliability of experimental results.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-ethoxybenzoyl)piperazine. One area of interest is the role of serotonin receptors in the regulation of mood and anxiety. This compound has been shown to have anxiogenic effects in some individuals, and further research is needed to understand the mechanisms underlying these effects. Another area of interest is the potential therapeutic applications of this compound. It has been suggested that this compound may have applications in the treatment of depression and anxiety disorders, but further research is needed to explore these possibilities. Finally, there is a need for further research on the safety and toxicity of this compound, particularly in the context of long-term use and potential interactions with other drugs.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-ethoxybenzoyl)piperazine has been used in scientific research to study the effects of psychoactive substances on the brain and behavior. It has been used as a tool to investigate the role of serotonin receptors in the regulation of mood and anxiety. This compound has also been used to study the effects of psychoactive substances on cognitive function and memory.